2-methylpyrazolo[1,5-a]pyrimidine-3-carbaldehyde

Specification

• CAS No.: 916256-71-8
• Molecular Formula: C8H7N3O
• Molecular Weight: 161.2

Introduction

2-Methylpyrazolo[1,5-a]pyrimidine-3-carbaldehyde is a nitrogen-containing heterocyclic compound that combines a pyrazole and a pyrimidine ring. Its molecular formula is C₈H₇N₃O, and it is identified by the PubChem CID 53629150. This compound is of interest due to its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

Structural Information

The structural details of 2-methylpyrazolo[1,5-a]pyrimidine-3-carbaldehyde are as follows:

• Molecular Formula: C₈H₇N₃O

• SMILES: CC1=NN2C=CC=NC2=C1C=O

• InChI: InChI=1S/C8H7N3O/c1-6-7(5-12)8-9-3-2-4-11(8)10-6/h2-5H,1H3

• InChIKey: IIQXEMUGZIFMOI-UHFFFAOYSA-N.

Safety and Handling

Handling of 2-methylpyrazolo[1,5-a]pyrimidine-3-carbaldehyde requires caution due to its hazardous properties. It is classified as harmful if swallowed (H302), causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Proper protective equipment and adherence to safety protocols are essential when working with this compound.

Data Table: Predicted Collision Cross Section (CCS) of 2-Methylpyrazolo[1,5-a]pyrimidine-3-carbaldehyde

Adduct	m/z	Predicted CCS (Ų)
[M+H]+	162.06619	130.7
[M+Na]+	184.04813	145.4
[M+NH4]+	179.09273	138.8
[M+K]+	200.02207	140.7
[M-H]-	160.05163	131.3
[M+Na-2H]-	182.03358	137.8
[M]+	161.05836	132.9
[M]-	161.05946	132.9